2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C18H19F3N2O5S
• Molecular Weight: 432.4 g/mol
• IUPAC Name: 2-[(3,4-dimethoxyphenyl)sulfonyl-methylamino]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H19F3N2O5S/c1-23(29(25,26)12-8-9-15(27-2)16(10-12)28-3)11-17(24)22-14-7-5-4-6-13(14)18(19,20)21/h4-10H,11H2,1-3H3,(H,22,24)
• InChI Key: JRGIBQHORXEBTH-UHFFFAOYSA-N
• SMILES: CN(CC(=O)NC1=CC=CC=C1C(F)(F)F)S(=O)(=O)C2=CC(=C(C=C2)OC)OC

Description

2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. TAK-659 is a kinase inhibitor that selectively targets spleen tyrosine kinase (Syk), which is a key mediator of B-cell receptor signaling.

Mechanism of Action

2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide selectively targets Syk, a non-receptor tyrosine kinase that plays a critical role in B-cell receptor signaling. Syk is essential for the activation of downstream signaling pathways, including the phosphatidylinositol 3-kinase (PI3K)/AKT and mitogen-activated protein kinase (MAPK) pathways. By inhibiting Syk, 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide blocks B-cell receptor signaling, leading to the suppression of B-cell activation, proliferation, and survival.
Biochemical and Physiological Effects:
2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide has been shown to induce apoptosis and inhibit proliferation in B-cell malignancies, such as CLL, MCL, and DLBCL. 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide has also been shown to inhibit cytokine production and immune cell activation, making it a potential treatment for autoimmune diseases and inflammatory disorders.

Advantages and Limitations for Lab Experiments

2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide has several advantages for use in lab experiments. It has a high degree of selectivity for Syk, making it a valuable tool for studying B-cell receptor signaling. 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide is also highly soluble in water, making it easy to prepare for use in experiments. However, 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide has some limitations, including its short half-life and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide. One area of focus is the development of combination therapies that target multiple signaling pathways in B-cell malignancies. Another area of focus is the investigation of 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide in the treatment of autoimmune diseases and inflammatory disorders. Additionally, further research is needed to optimize the dosing and administration of 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide to maximize its therapeutic potential.

Synthesis Methods

The synthesis of 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide involves the reaction of 2-amino-N-[2-(trifluoromethyl)phenyl]acetamide with 3,4-dimethoxybenzenesulfonyl chloride in the presence of a base. The reaction proceeds through nucleophilic substitution, resulting in the formation of 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide. The synthesis of 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide has been optimized to produce high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in the treatment of B-cell malignancies, autoimmune diseases, and inflammatory disorders. 2-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-[2-(trifluoromethyl)phenyl]acetamide has been shown to inhibit B-cell receptor signaling, leading to the suppression of B-cell activation, proliferation, and survival. This makes it a promising candidate for the treatment of B-cell malignancies, such as chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL).